Cas no 886762-43-2 (3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde
• CAS No: 886762-43-2
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• MDL: MFCD04039295
• CID: 1029218
• PubChem ID: 2782747
• Update Time: 2025-06-09

3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde
• 886762-43-2
• CS-0343356
• DTXSID10382263
• E89733
• EN300-3529444
• MFCD04039295
• Z1269166185
• DS-014109

• MDL： MFCD04039295
• Inchi： 1S/C8H4BrF3O2/c9-6-2-5(8(10,11)12)1-4(3-13)7(6)14/h1-3,14H
• InChI Key： NQJNACLLRSZJPJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=O)C=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 267.93468g/mol
• Monoisotopic Mass: 267.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde

Introduction to 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde (CAS No. 886762-43-2)

3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde (CAS No. 886762-43-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of aryl aldehydes, characterized by the presence of a benzene ring substituted with bromine, hydroxyl, and trifluoromethyl groups. Such structural motifs are highly valued in synthetic chemistry for their ability to serve as versatile intermediates in the development of biologically active molecules.

The bromine atom in the benzene ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The hydroxyl group introduces polarity and potential hydrogen bonding capabilities, enhancing interactions with biological targets. Meanwhile, the trifluoromethyl group is renowned for its electron-withdrawing properties, which can modulate the electronic characteristics of the aromatic system and influence metabolic stability in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde as a building block for novel therapeutic agents. Its structural features make it an attractive precursor for designing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with potential anticancer properties by leveraging its reactivity in constructing heterocyclic scaffolds.

In particular, researchers have explored its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the bromine, hydroxyl, and trifluoromethyl substituents allows for fine-tuning of binding affinities and selectivity against specific enzyme targets. Preliminary computational studies suggest that derivatives of this compound can effectively disrupt aberrant signaling pathways involved in tumor growth and progression.

The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug molecules. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is essential for clinical success. By incorporating this moiety into a molecule like 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde, chemists can potentially improve the duration of action and reduce dosing frequency.

Moreover, the hydroxyl group presents an opportunity for further derivatization into ether or ester functionalities, which can expand the chemical space available for drug discovery. Such modifications can be tailored to improve solubility, bioavailability, or target specificity. The bromine atom also serves as a versatile handle for introducing other pharmacophores through transition-metal-catalyzed reactions, making this compound a valuable asset in synthetic organic chemistry.

Current research is also exploring the use of 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde in the development of antimicrobial agents. The structural complexity introduced by the combination of bromine, hydroxyl, and trifluoromethyl groups may confer resistance against microbial enzymes that degrade conventional therapeutic agents. This area of investigation is particularly pertinent given the growing challenge of antibiotic resistance worldwide.

Another promising application lies in its use as a precursor for fluorescent probes and imaging agents. The aldehyde functionality allows for conjugation with various fluorophores or bioactive molecules via condensation reactions, enabling the development of tools for biological assays and diagnostic applications. The unique electronic properties modulated by the substituents make this compound an excellent candidate for designing probes with enhanced sensitivity and specificity.

The synthesis of 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde itself is an intriguing challenge that has been addressed through multiple synthetic routes. Traditional methods often involve halogenation and functional group interconversion starting from commercially available aromatic precursors. However, recent advances have focused on greener and more efficient synthetic strategies, such as photoredox catalysis or enzymatic transformations, to improve yields and reduce waste.

In conclusion,3-Bromo-2-hydroxy-5-(trifluoromethyl)benzaldehyde (CAS No. 886762-43-2) represents a fascinating compound with broad utility across pharmaceutical research and chemical synthesis. Its unique structural features offer numerous opportunities for developing innovative therapeutics targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a cornerstone in medicinal chemistry endeavors.